Cas no 306979-95-3 (Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate)

• Product Name: Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate
• CAS No: 306979-95-3
• CID: 4645041
• Update Time: 2025-10-30

Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-[BENZYL(METHYL)AMINO]-5-CYANO-2-METHYLNICOTINATE
• 3-Pyridinecarboxylic acid, 5-cyano-2-methyl-6-[methyl(phenylmethyl)amino]-, methyl ester
• Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate

Comprehensive Overview of Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate (CAS No. 306979-95-3)

Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate (CAS No. 306979-95-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique nicotinate backbone and functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzyl(methyl)amino group and a cyano substituent, makes it a versatile building block for drug discovery and development.

In recent years, the demand for highly functionalized nicotinate derivatives has surged, driven by their potential applications in targeting neurological disorders and metabolic diseases. Researchers are particularly interested in the 5-cyano-2-methylnicotinate moiety, which has shown promise in modulating enzyme activity and receptor binding. The methyl ester group in this compound further enhances its solubility and bioavailability, making it a preferred choice for preclinical studies.

The synthesis of Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate involves multi-step organic reactions, including amination, cyanation, and esterification. These processes are optimized to ensure high yield and purity, critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 306979-95-3 is frequently referenced in patent literature, highlighting its industrial relevance.

From an environmental and safety perspective, Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate is handled under standard laboratory protocols. Its stability under ambient conditions and compatibility with common solvents like DMSO and methanol facilitate its widespread use in research settings. However, proper storage and handling are essential to maintain its integrity and prevent degradation.

The compound's potential extends beyond pharmaceuticals. Recent studies explore its role in agrochemicals and material science, where its electron-withdrawing cyano group and aromatic benzyl moiety contribute to novel applications. For instance, derivatives of this compound are being investigated for their photophysical properties, which could lead to advancements in organic electronics.

In the context of AI-driven drug discovery, Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate is often featured in virtual screening libraries. Its structural diversity aligns with the growing trend of fragment-based drug design, where small molecules are used to map bioactive chemical space. This approach has gained traction due to its efficiency in identifying lead compounds with minimal side effects.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, HPLC) of CAS No. 306979-95-3 is crucial for quality control. Analytical methods such as mass spectrometry and X-ray crystallography are employed to confirm its identity and purity. These techniques are integral to ensuring reproducibility in scientific studies.

As the scientific community continues to explore nicotinate-based therapeutics, Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate remains a compound of interest. Its adaptability in combinatorial chemistry and medicinal chemistry underscores its value in modern research. Future directions may include its incorporation into targeted drug delivery systems or bioconjugates, further expanding its utility.

In summary, Methyl 6-benzyl(methyl)amino-5-cyano-2-methylnicotinate (CAS No. 306979-95-3) exemplifies the intersection of chemical innovation and biomedical application. Its multifaceted role in drug development and beyond makes it a noteworthy subject for ongoing and future research endeavors.